Cas no 89216-25-1 (1-Isoquinolineacetaldehyde, 2-formyl-1,2,3,4-tetrahydro-)
89216-25-1 structure
Product Name:1-Isoquinolineacetaldehyde, 2-formyl-1,2,3,4-tetrahydro-
CAS No:89216-25-1
MF:C12H13NO2
MW:203.237123250961
CID:608567
PubChem ID:13117677
Update Time:2025-04-19
1-Isoquinolineacetaldehyde, 2-formyl-1,2,3,4-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1-Isoquinolineacetaldehyde, 2-formyl-1,2,3,4-tetrahydro-
- 1-(2-oxoethyl)-3,4-dihydro-1H-isoquinoline-2-carbaldehyde
- 89216-25-1
- DTXSID60519289
- 1-(2-Oxoethyl)-3,4-dihydroisoquinoline-2(1H)-carbaldehyde
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- Inchi: 1S/C12H13NO2/c14-8-6-12-11-4-2-1-3-10(11)5-7-13(12)9-15/h1-4,8-9,12H,5-7H2
- InChI Key: BDYYVLIEXYPTTM-UHFFFAOYSA-N
- SMILES: O=CN1CCC2C=CC=CC=2C1CC=O
Computed Properties
- Exact Mass: 203.094628657g/mol
- Monoisotopic Mass: 203.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 37.4Ų
1-Isoquinolineacetaldehyde, 2-formyl-1,2,3,4-tetrahydro- Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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